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Compound of Interest

Compound Name: Diethylcyanamide

Cat. No.: B1293381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for leveraging N,N-

diethylcyanamide in key organic synthesis reactions. The focus is on its role as a versatile

reagent for the formation of amide bonds, the synthesis of N-heterocyclic compounds, and as a

dehydrating agent.

Amide Bond Formation via Carboxylic Acid
Activation
N,N-Diethylcyanamide serves as an effective activating agent for carboxylic acids, facilitating

the formation of amide bonds with a broad range of amines. This method is particularly useful

in peptide synthesis and for the preparation of various amide-containing molecules. The

reaction proceeds through the formation of a reactive intermediate, which is then susceptible to

nucleophilic attack by an amine.

Reaction Mechanism:

The activation of a carboxylic acid by N,N-diethylcyanamide is proposed to proceed through a

mechanism analogous to that of carbodiimides. The carboxylic acid adds across the nitrile

bond of N,N-diethylcyanamide to form a reactive O-acylisourea intermediate. This

intermediate is then readily attacked by a nucleophilic amine at the activated carbonyl center,

leading to the formation of the desired amide and N,N-diethylurea as a byproduct.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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